PDE

  • Anagrelide hydrochloride
    • CAS RN
    • 58579-51-4
    • Molecular Formula:
    • C10H8Cl3N3O
    • Molecular Weight:
    • 292.5 g/mol
    Description
    Anagrelide is an inhibitor of phosphodiesterase 3 (PDE3; IC50 = 36 nM for the human platelet enzyme). It inhibits thrombopoietin-induced megakaryocytopoiesis of isolated human CD34+ progenitor cells (IC50 = 26 ...